Cas no 5653-02-1 (1-Propanone, 3-imino-1,3-diphenyl-)

• Product name: 1-Propanone, 3-imino-1,3-diphenyl-
• CAS No: 5653-02-1
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 348581
• PubChem ID: 424186

1-Propanone, 3-imino-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-imino-1,3-diphenyl-
• DTXSID20329821
• 5653-02-1

• Inchi： InChI=1S/C15H13NO/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,16H,11H2
• InChI Key： KPPXUFKLMHHOFW-UHFFFAOYSA-N
• SMILES： N=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 40.92